Cas no 896294-11-4 (N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896294-11-4
• MF: C₁₈H₂₁N₃O₅S₂
• MW: 423.506441831589
• CID: 6183992
• PubChem ID: 16829961
• Update Time: 2025-06-14

N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• SR-01000023439-1
• SR-01000023439
• N1-(4-methoxyphenyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• 896294-11-4
• N'-(4-methoxyphenyl)-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
• AKOS024661786
• CHEMBL1729978
• F2574-0427
• N'-(4-methoxyphenyl)-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• MLS001234462
• HMS3015M05
• SMR000811397

• Inchi： 1S/C18H21N3O5S2/c1-26-15-8-6-13(7-9-15)20-18(23)17(22)19-12-14-4-2-10-21(14)28(24,25)16-5-3-11-27-16/h3,5-9,11,14H,2,4,10,12H2,1H3,(H,19,22)(H,20,23)
• InChI Key： NWVSSFHIVXDPGS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCC1CNC(C(NC1C=CC(=CC=1)OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 423.09226313g/mol
• Monoisotopic Mass: 423.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Research Briefing on N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS: 896294-11-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS: 896294-11-4) as a promising compound for therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance. The compound, characterized by its unique structural features, has garnered attention for its role in modulating specific biochemical pathways, making it a subject of intense investigation in drug discovery and development.

The synthesis of N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to enhance efficiency. The compound's structural integrity has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its suitability for further biological evaluation. These synthetic improvements are critical for scaling up production and facilitating preclinical studies.

Biological evaluations of N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide have revealed its potent activity against specific molecular targets. In vitro assays demonstrate its ability to inhibit key enzymes involved in inflammatory and proliferative pathways, suggesting potential applications in treating chronic inflammatory diseases and certain cancers. Mechanistic studies indicate that the compound interacts with the active sites of these enzymes, disrupting their function and leading to downstream therapeutic effects. These findings are supported by molecular docking simulations, which provide insights into the binding interactions at the atomic level.

In vivo studies have further validated the compound's efficacy and safety profile. Animal models of disease treated with N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide exhibited significant reductions in disease markers, with minimal adverse effects. Pharmacokinetic analyses revealed favorable absorption and distribution properties, along with a manageable metabolic profile. These results underscore the compound's potential as a lead candidate for further drug development, pending additional toxicological and clinical evaluations.

The therapeutic potential of N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide extends beyond its primary indications. Emerging research suggests its utility in combination therapies, where it may enhance the efficacy of existing drugs or overcome resistance mechanisms. Collaborative efforts between academic and industrial researchers are underway to explore these applications, with preliminary data indicating synergistic effects in multidrug regimens. Such advancements could significantly impact treatment paradigms for complex diseases.

Despite these promising findings, challenges remain in the development of N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide as a therapeutic agent. Issues such as formulation stability, bioavailability, and long-term toxicity need to be addressed through rigorous preclinical testing. Additionally, the compound's intellectual property landscape must be navigated carefully to ensure compliance with regulatory and patent requirements. Addressing these challenges will be crucial for advancing the compound into clinical trials and ultimately, to market.

In conclusion, N'-(4-methoxyphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS: 896294-11-4) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural properties, combined with potent biological activity, position it as a promising candidate for therapeutic development. Continued research and collaboration will be essential to fully realize its potential and address the remaining challenges in its development pathway. This briefing serves as a comprehensive update on the current state of research, providing valuable insights for professionals in the field.